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Compound of Interest

Compound Name: 2-Fluoroanisole

Cat. No.: B128887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for 2-Fluoroanisole. The information presented is intended

to support researchers, scientists, and professionals in drug development in ensuring the

integrity and longevity of this important chemical intermediate.

Core Stability Profile
2-Fluoroanisole is a colorless liquid that is generally considered to be stable under normal

laboratory temperatures and pressures.[1] Its favorable solubility and stability characteristics

make it a versatile compound in various chemical applications.[2] However, like many aromatic

ethers, its long-term stability is contingent upon proper storage and handling to prevent

degradation.

Incompatibilities
To maintain its chemical integrity, 2-Fluoroanisole should be stored away from:

Strong Oxidizing Agents: Contact with strong oxidizers can lead to vigorous reactions and

decomposition.

Strong Acids and Bases: These can potentially catalyze hydrolysis or other degradation

reactions.
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Known Decomposition Information
While specific studies detailing the full degradation pathways of 2-Fluoroanisole are not

readily available in public literature, thermal decomposition can be expected to release irritating

gases and vapors, including carbon monoxide, carbon dioxide, and gaseous hydrogen fluoride.

[3]

Physicochemical and Storage Data
The following tables summarize the key physical and chemical properties of 2-Fluoroanisole,

along with a compilation of recommended storage conditions from various suppliers and safety

data sheets.

Table 1: Physicochemical Properties of 2-Fluoroanisole

Property Value Source(s)

CAS Number 321-28-8 [4][5][6][7]

Molecular Formula C₇H₇FO [4][5][6][7]

Molecular Weight 126.13 g/mol [4][5][7]

Appearance Clear, colorless liquid [1][7][8]

Melting Point -39 °C [4][6][7]

Boiling Point 154-155 °C [5][6][7]

Density 1.124 g/mL at 25 °C [5][6][7]

Flash Point 53 °C (closed cup) [2][4][7]

Refractive Index ~1.494 [5][6][7]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and ether.

[7]

Table 2: Recommended Storage Conditions for 2-Fluoroanisole
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Storage Condition Recommendation Source(s)

Temperature Room Temperature (RT) [5][6]

10°C - 25°C [4]

Store in a cool place. [9]

Atmosphere Sealed in a dry environment. [6]

Store in a well-ventilated

place.
[9][10][11][12]

Container Keep container tightly closed. [4][9][10][11][12]

Light-resistant containers are

recommended.
[1]

General Area
"Flammables area" due to its

flash point.
[1]

Keep away from heat, sparks,

open flames, and hot surfaces.
[3][9][12]

Experimental Protocols for Stability Assessment
While specific stability studies on 2-Fluoroanisole are not widely published, its stability can be

rigorously assessed using established methodologies for chemical substances. The following

protocols are based on guidelines from regulatory bodies such as the European Medicines

Agency (EMA) and are provided as a template for designing a comprehensive stability study.

Long-Term Stability Testing
Objective: To establish the shelf-life and re-test period under recommended storage conditions.

Methodology:

Store a minimum of three batches of 2-Fluoroanisole in its intended container-closure

system.
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Place the samples in a controlled environment at 25°C ± 2°C with 60% ± 5% relative

humidity (RH).

Withdraw samples at specified time points for analysis.

Testing Frequency:

Every 3 months for the first year.

Every 6 months for the second year.

Annually thereafter through the proposed shelf-life.

Analytical Parameters to Monitor:

Appearance (color, clarity)

Assay (e.g., by GC-FID to determine purity)

Identification (e.g., by FTIR or GC-MS)

Related substances/degradation products (e.g., by GC-MS or HPLC)

Moisture content (e.g., by Karl Fischer titration)

Accelerated Stability Testing
Objective: To predict the long-term stability and identify potential degradation products under

exaggerated storage conditions.

Methodology:

Store a minimum of three batches of 2-Fluoroanisole in its intended container-closure

system.

Place the samples in a controlled environment at 40°C ± 2°C with 75% ± 5% RH.

Withdraw samples at specified time points for a minimum of 6 months.
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Testing Frequency: A minimum of three time points, including the initial and final points (e.g.,

0, 3, and 6 months).

Analytical Parameters to Monitor: Same as for long-term stability testing. Significant changes

in any parameter would trigger further investigation and potentially intermediate testing

conditions (e.g., 30°C / 65% RH).

Stress Testing (Forced Degradation)
Objective: To identify likely degradation products and establish the intrinsic stability of the

molecule. This information is crucial for developing and validating stability-indicating analytical

methods.

Methodology: A single batch of 2-Fluoroanisole is typically used for stress testing.

Thermal Stress:

Expose the sample to elevated temperatures (e.g., 50°C, 60°C, 70°C) for a defined period

(e.g., 1-4 weeks).

Analyze for degradation.

Hydrolytic Stress:

Reflux the sample in acidic (e.g., 0.1 N HCl), basic (e.g., 0.1 N NaOH), and neutral

(purified water) conditions.

Monitor for degradation over time (e.g., at 0, 2, 6, 12, and 24 hours).

Oxidative Stress:

Expose the sample to an oxidizing agent (e.g., 3% hydrogen peroxide) at room

temperature.

Monitor for degradation over time.

Photostability:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b128887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expose the sample to a light source according to ICH Q1B guidelines (overall illumination

of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less

than 200 watt hours/square meter).

A control sample should be protected from light to allow for comparison.

Analyze both samples for degradation.

Visualization of Stability Factors
The following diagram illustrates the key factors influencing the stability of 2-Fluoroanisole and

the recommended control measures.
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Caption: Factors influencing 2-Fluoroanisole stability and control measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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